![molecular formula C9H11F3N2O2 B2694269 tert-Butyl 5-(trifluoromethyl)pyrazole-1-carboxylate CAS No. 2173100-49-5](/img/structure/B2694269.png)
tert-Butyl 5-(trifluoromethyl)pyrazole-1-carboxylate
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Overview
Description
“tert-Butyl 5-(trifluoromethyl)pyrazole-1-carboxylate” is a chemical compound with the CAS Number: 2173100-49-5. It has a molecular weight of 236.19 . The IUPAC name for this compound is tert-butyl 5-(trifluoromethyl)-1H-pyrazole-1-carboxylate .
Synthesis Analysis
The synthesis of pyrazole derivatives, such as “this compound”, can be achieved through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system . A recent research describes a unique fragment combination mode [NC] + [CC] + [N] that produces multi-substituted Pyrazoles .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI Code: 1S/C9H11F3N2O2/c1-8(2,3)16-7(15)14-6(4-5-13-14)9(10,11)12/h4-5H,1-3H3 .Chemical Reactions Analysis
Pyrazoles, including “this compound”, have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .Physical And Chemical Properties Analysis
The compound “this compound” has a molecular weight of 236.19 . It is recommended to be stored in a refrigerated environment . .Scientific Research Applications
Synthesis and Chemical Properties
Versatile Intermediate for Preparation of Pyrazole Derivatives : Bobko et al. (2012) developed a novel and efficient route for the synthesis of 5-amino-3-aryl-1-(tert-butyl)-1H-pyrazole-4-carboxamides, highlighting a versatile synthesis approach for pyrazole derivatives, which could be further functionalized for various applications in organic and medicinal chemistry (Bobko, Kaura, Evans, & Su, 2012).
Regioselectivity in Synthesis : Martins et al. (2012) presented a study on the regioselectivity of the synthesis of 1-tert-butyl-3(5)-trifluoromethyl-1H-pyrazoles, offering insights into optimizing synthetic routes for targeted chemical structures, which is crucial for the development of new compounds with potential applications in various industries (Martins, Marzari, Frizzo, Zanatta, Buriol, Andrade, Zanatta, & Bonacorso, 2012).
Photophysical Properties
- Mechanoluminescent and OLED Applications : Huang et al. (2013) synthesized Pt(II) complexes with pyrazole chelates, including structures related to tert-Butyl 5-(trifluoromethyl)pyrazole-1-carboxylate, demonstrating their potential use in mechanoluminescent and efficient white OLEDs, which could open avenues for advanced materials in display and lighting technologies (Huang, Tu, Chi, Hung, Song, Tseng, Chou, Lee, Wong, Cheng, & Tsai, 2013).
Biological Activity
- Cannabinoid Receptor Ligands : Altomonte et al. (2014) explored the pentafluorosulfanyl group in cannabinoid receptor ligands, comparing it with trifluoromethyl and tert-butyl analogues, indicating the relevance of studying such chemical groups for the development of new pharmaceutical compounds. While not directly about this compound, this research underscores the importance of fluorinated groups in medicinal chemistry (Altomonte, Baillie, Ross, Riley, & Zanda, 2014).
Safety and Hazards
Future Directions
Pyrazoles, including “tert-Butyl 5-(trifluoromethyl)pyrazole-1-carboxylate”, have garnered substantial interest from researchers due to their diverse biological activities and their use as scaffolds in the synthesis of bioactive chemicals . The future directions in the field of pyrazole derivatives involve advancing the methodologies and applications of these compounds .
properties
IUPAC Name |
tert-butyl 5-(trifluoromethyl)pyrazole-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F3N2O2/c1-8(2,3)16-7(15)14-6(4-5-13-14)9(10,11)12/h4-5H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIVMEEXNKLKLFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C(=CC=N1)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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